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Compound of Interest

Compound Name: N,N'-Dimethyloxamide

Cat. No.: B146783 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents like N,N'-Dimethyloxamide are critical for

ensuring a secure work environment and environmental protection. This guide provides a

comprehensive operational and disposal plan for N,N'-Dimethyloxamide, synthesized from

available safety data sheets.

Immediate Safety and Handling Precautions
Before handling N,N'-Dimethyloxamide, it is imperative to wear appropriate personal

protective equipment (PPE), including nitrile rubber gloves, safety glasses with side shields or

goggles, and a lab coat.[1][2] All handling procedures should be conducted in a well-ventilated

area or under a chemical fume hood to minimize the risk of inhalation.[1][2] Direct contact with

skin and eyes should be avoided.[1][2] In the event of accidental contact, the affected area

should be rinsed immediately and thoroughly with copious amounts of water for at least 15

minutes.[1][2]

Storage and Operational Plan
N,N'-Dimethyloxamide should be stored in a tightly sealed container in a cool, dry, and well-

ventilated location.[2] It is crucial to keep this compound segregated from incompatible

materials, such as strong oxidizing agents, to prevent potentially hazardous reactions.[2]

N,N'-Dimethyloxamide Properties
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Property Value

Molecular Formula C4H8N2O2

Molecular Weight 116.12 g/mol [2]

Appearance White solid/crystals[2]

Melting Point 214-217 °C[2]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity (Single Exposure) 3 (Respiratory

system)

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of N,N'-Dimethyloxamide is through a

licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[1]

Discharging this chemical into sewer systems or contaminating water, foodstuffs, feed, or seed

is strictly prohibited.[1]

Step 1: Collection and Containerization

Collect waste N,N'-Dimethyloxamide in a suitable, clearly labeled, and securely closed

container.

Adhered or collected material should be promptly prepared for disposal in accordance with

all applicable laws and regulations.[1]

Step 2: Engage a Licensed Waste Disposal Service

Contact a certified chemical waste management company to handle the disposal process.

These companies are equipped to manage all aspects of packaging, transportation,

treatment, and final disposal.

Step 3: Documentation

Maintain detailed records of the disposal process, including the quantity of waste, disposal

date, and the name of the licensed disposal company.
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Disposal Decision Workflow

Waste N,N'-Dimethyloxamide Generated

Is a licensed chemical waste disposal service available? Do NOT dispose of in regular trash or down the drain.

Arrange for pickup and disposal by the licensed service.

Yes

Can controlled incineration with flue gas scrubbing be performed on-site by qualified personnel?

No

Follow on-site protocol for controlled incineration.

Yes

Store waste securely and contact environmental health and safety for guidance.

No

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of N,N'-Dimethyloxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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